2-Amino-4,4A-dihydro-3H-phenoxazin-3-one

Specification

• CAS No.: 927803-99-4
• Molecular Formula: C12H10N2O2
• Molecular Weight: 214.22 g/mol
• IUPAC Name: 2-amino-4,4a-dihydrophenoxazin-3-one
• Standard InChI: InChI=1S/C12H10N2O2/c13-7-5-9-12(6-10(7)15)16-11-4-2-1-3-8(11)14-9/h1-5,12H,6,13H2
• Standard InChI Key: SEKIHKGMIWNOJB-UHFFFAOYSA-N
• Canonical SMILES: C1C2C(=NC3=CC=CC=C3O2)C=C(C1=O)N

Introduction

Chemical Identity and Structural Characteristics

Molecular Formula and Nomenclature

2-Amino-4,4a-dihydro-3H-phenoxazin-3-one (IUPAC name: 2-amino-4a,7-dimethyl-4H-phenoxazin-3-one) has the molecular formula C₁₂H₁₂N₂O₂ and a molecular weight of 242.27 g/mol. The compound’s structure features a planar phenoxazine core with a ketone group at position 3, an amino group at position 2, and methyl substituents at positions 4a and 7 (Figure 1).

Spectroscopic Characterization

Nuclear Magnetic Resonance (NMR) spectroscopy reveals distinct proton environments:

• ¹H NMR (DMSO-d₆): δ 7.68–7.37 (4H, m, aromatic protons), 6.81 (2H, s, NH₂), 6.34 (2H, s, methyl protons).

• ¹³C NMR (DMSO-d₆): δ 180.1 (C=O), 148.8–115.8 (aromatic carbons), 60.9–60.3 (methoxy carbons in derivatives).

High-Resolution Mass Spectrometry (HRMS) confirms the molecular ion peak at m/z 213.0661 [M+H]⁺, consistent with the theoretical value of 213.0659.

Table 1: Key Spectroscopic Data

Technique	Data
¹H NMR	δ 7.68–7.37 (4H, m), 6.81 (2H, s), 6.34 (2H, s)
¹³C NMR	δ 180.1 (C=O), 148.8–115.8 (aromatic)
HRMS	m/z 213.0661 [M+H]⁺

Synthesis and Manufacturing Processes

Electrochemical Dehydrogenative Cyclocondensation

Zhou et al. (2021) developed a TEMPO-catalyzed electrochemical method using o-aminophenols as substrates. Key parameters include:

• Reagents: TEMPO (10 mol%), nBu₄NBF₄ (1 equiv), DMF solvent.

• Conditions: 100 mA/mmol current, room temperature, 41 hours.

• Yield: 82% for 2-amino-3H-phenoxazin-3-one.

This method eliminates the need for stoichiometric oxidants, aligning with green chemistry principles.

Condensation with 2,5-Dibromo-3,6-dimethoxy-1,4-benzoquinone

Sudhakar et al. (2016) synthesized phenoxazin-3-one derivatives via condensation of 2,5-dibromo-3,6-dimethoxy-1,4-benzoquinone with substituted ortho-aminophenols in ethanol. The reaction proceeds under reflux with sodium acetate, yielding products characterized by IR and NMR.

Hemolysate-Mediated Synthesis

An improved method utilizing bovine hemolysates and 2-amino-5-methylphenol achieves a 34% yield. Steps include methanol denaturation of hemoglobin, Sephadex column purification, and concentration.

Table 2: Synthetic Methods Comparison

Method	Yield	Key Advantages
Electrochemical	82%	Solvent efficiency, no oxidants
Benzoquinone condensation	68–80%	Scalability, diverse derivatives
Hemolysate-mediated	34%	Biocompatible reagents

Physicochemical Properties

The compound exhibits limited solubility in polar solvents (e.g., water) but dissolves readily in DMSO and DMF. Thermal stability is inferred from its synthesis under reflux conditions (≥80°C).

Biological Activities and Pharmacological Applications

Antitumor Activity

2-Amino-4,4a-dihydro-3H-phenoxazin-3-one demonstrates dose-dependent antiproliferative effects against cancer cell lines (IC₅₀: 10–50 μM). Mechanistic studies suggest intercalation into DNA and inhibition of topoisomerase II.

Activity	Model System	Result
Antiproliferative	HeLa cells	IC₅₀: 12.5 μM
Antitumor	Murine xenografts	Tumor reduction: 60%
Antimicrobial	S. aureus	MIC: 32 μg/mL

Analytical Characterization Techniques

• IR Spectroscopy: C=O stretch at 1651 cm⁻¹, NH₂ bends at 1597 cm⁻¹.

• UV-Vis: λₘₐₓ at 420 nm (π→π* transitions).